Methyl 3-(2-ethoxy-2-oxoethoxy)isoxazole-5-carboxylate
Cat. No. B8496409
M. Wt: 229.19 g/mol
InChI Key: VKQOVOLGUVVFCK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07205403B2
Procedure details
To a solution of methyl 3-hydroxy-isoxazole-5-carboxylate (7.14 mmol) in acetone (30 mL), was added potassium carbonate (1.2 g, 8.6 mmol) and ethyl bromoacetate (8.6 mmol). The reaction mixture was heated at reflux for 2 h, monitoring by TLC. At completion, acetone was removed in vacuo and the residue partitioned between water and ethyl acetate (50 mL). The organic layer was dried (MgSO4), filtered, and evaporated to afford the desired intermediate.
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH:6]=[C:5]([C:7]([O:9][CH3:10])=[O:8])[O:4][N:3]=1.C(=O)([O-])[O-].[K+].[K+].Br[CH2:18][C:19]([O:21][CH2:22][CH3:23])=[O:20]>CC(C)=O>[CH3:10][O:9][C:7]([C:5]1[O:4][N:3]=[C:2]([O:1][CH2:18][C:19]([O:21][CH2:22][CH3:23])=[O:20])[CH:6]=1)=[O:8] |f:1.2.3|
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Inputs
Step One
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Name
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Quantity
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7.14 mmol
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Type
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reactant
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Smiles
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OC1=NOC(=C1)C(=O)OC
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Name
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Quantity
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1.2 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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8.6 mmol
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Type
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reactant
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Smiles
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BrCC(=O)OCC
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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CC(=O)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 2 h
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Duration
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2 h
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CUSTOM
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Type
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CUSTOM
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Details
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At completion, acetone was removed in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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the residue partitioned between water and ethyl acetate (50 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer was dried (MgSO4)
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC(=O)C1=CC(=NO1)OCC(=O)OCC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 81% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
